2-(4-Iodophenyl)cyclopentan-1-amine

• Molecular Formula: C11H14IN
• Molecular Weight: 287.14 g/mol
• IUPAC Name: 2-(4-iodophenyl)cyclopentan-1-amine
• InChI: InChI=1S/C11H14IN/c12-9-6-4-8(5-7-9)10-2-1-3-11(10)13/h4-7,10-11H,1-3,13H2
• InChI Key: NIXWOCOUOFZCCE-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C(C1)N)C2=CC=C(C=C2)I

Description

2-(4-Iodophenyl)cyclopentan-1-amine is a cyclopentane-based amine derivative featuring a 4-iodophenyl substituent at the 2-position of the cyclopentane ring. The iodine atom at the para position of the phenyl ring contributes to its unique electronic and steric properties, which may influence binding interactions in biological systems.

Biological Activity

2-(4-Iodophenyl)cyclopentan-1-amine is a compound of increasing interest in medicinal chemistry due to its unique structural features and potential biological activities. This article explores its biological activity, synthesis, and potential applications in drug development.

Chemical Structure and Properties

The compound is characterized by a cyclopentane ring substituted with a 4-iodophenyl group and an amine functional group. Its molecular formula is $C_{12}H_{14}I$ with a molecular weight of approximately 247.08 g/mol. The presence of iodine enhances the lipophilicity and biological availability of the compound, which may influence its pharmacological properties.

Biological Activity

Research indicates that compounds with similar structures often exhibit significant pharmacological properties, including:

• Anti-inflammatory effects : Compounds with halogen substitutions can modulate inflammatory pathways.
• Analgesic properties : The amine group may contribute to pain-relieving effects.
• Affinity for sigma receptors : Similar compounds have shown high affinity for sigma receptors, which are implicated in various neurological processes .

Table 1: Comparison with Similar Compounds

Compound Name	Structure Type	Unique Features
1-(4-Iodophenyl)ethan-1-amine	Aromatic Amine	Shorter carbon chain compared to cyclopentane
Cyclopenta-2,4-dien-1-amine	Diene	Contains double bonds in the cyclopentane ring
1-(Difluoromethyl)cyclopentan-1-amine	Fluorinated Amine	Presence of fluorine increases reactivity

The mechanism by which 2-(4-Iodophenyl)cyclopentan-1-amine exerts its biological effects may involve:

• Molecular Binding : The compound likely interacts with specific proteins or enzymes, modulating their activity.
• Signal Transduction : Binding to target receptors can initiate signaling cascades that alter cellular behavior.

Case Studies and Research Findings

Recent studies have highlighted the potential of halogenated compounds in targeting sigma receptors. For instance, derivatives of vesamicol containing iodine have demonstrated significantly higher affinities for sigma-1 receptors compared to their non-halogenated counterparts. This suggests that similar modifications in 2-(4-Iodophenyl)cyclopentan-1-amine could enhance its biological activity .

Table 2: Affinity Studies of Related Compounds

Compound Name	Sigma Receptor Affinity (Ki)
Vesamicol	Reference Compound
2-(4-(4-Iodophenyl)piperidine)	>10-fold higher than vesamicol
2-(4-Iodophenyl)cyclopentan-1-amine	Under investigation

Potential Applications

Given its structural characteristics and preliminary findings, 2-(4-Iodophenyl)cyclopentan-1-amine may serve as a valuable lead compound in drug development, particularly for conditions involving inflammation and pain management. Its unique binding properties could also make it a candidate for further exploration in neurological disorders where sigma receptors play a crucial role.

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Variations and Physicochemical Properties

The table below compares key physicochemical properties of 2-(4-Iodophenyl)cyclopentan-1-amine with its structural analogs:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituent (R)	Key Features	References
2-(4-Iodophenyl)cyclopentan-1-amine	C₁₁H₁₄IN	303.15	Iodine (I)	High molecular weight due to iodine; potential for halogen bonding
2-(4-Chlorophenyl)cyclopentan-1-amine	C₁₁H₁₄ClN	195.69	Chlorine (Cl)	Lower molecular weight; increased electronegativity
2-(4-Chlorophenyl)cyclopentan-1-amine hydrochloride	C₁₁H₁₅Cl₂N	232.15	Cl (as HCl salt)	Enhanced solubility in polar solvents due to hydrochloride form
1-[4-(Trifluoromethyl)phenyl]cyclopentan-1-amine	C₁₂H₁₄F₃N	229.24	Trifluoromethyl (CF₃)	Electron-withdrawing CF₃ group; improved metabolic stability
1-(4-Isopropylphenyl)cyclopentan-1-amine	C₁₄H₂₁N	203.32	Isopropyl (C₃H₇)	Hydrophobic substituent; may enhance membrane permeability
2-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)cyclopentan-1-amine	C₁₀H₁₅N₃O	193.25	Oxadiazole ring	Heterocyclic substituent; potential for π-π interactions

Key Observations:

• Electronic Effects : The iodine atom in the target compound provides polarizability and weak electron-donating effects, whereas chlorine (Cl) and trifluoromethyl (CF₃) groups are electron-withdrawing, altering reactivity and binding affinities .
• Solubility : Hydrochloride salts (e.g., 2-(4-chlorophenyl)cyclopentan-1-amine hydrochloride) exhibit improved aqueous solubility compared to free bases .
• Biological Relevance : The CF₃ group in 1-[4-(trifluoromethyl)phenyl]cyclopentan-1-amine is often used in drug design to enhance metabolic stability and bioavailability .

Structural and Functional Insights

• Aryl Substituent Position : Analog 2-[2-(trifluoromethyl)phenyl]cyclopentan-1-amine demonstrates that substituent position (ortho vs. para) significantly affects steric hindrance and binding pocket compatibility .